Cas no 923019-94-7 (Propanoic acid, 3-[(4-bromophenyl)amino]-3-oxo-, 1-methylethyl ester)

• Product Name: Propanoic acid, 3-[(4-bromophenyl)amino]-3-oxo-, 1-methylethyl ester
• CAS No: 923019-94-7
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• CID: 753664
• PubChem ID: 71423546
• Update Time: 2025-04-19

Propanoic acid, 3-[(4-bromophenyl)amino]-3-oxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(4-bromophenyl)amino]-3-oxo-, 1-methylethyl ester
• propan-2-yl 3-(4-bromoanilino)-3-oxopropanoate
• DTXSID30842359
• 923019-94-7

• Inchi： 1S/C12H14BrNO3/c1-8(2)17-12(16)7-11(15)14-10-5-3-9(13)4-6-10/h3-6,8H,7H2,1-2H3,(H,14,15)
• InChI Key： HQAPKGPGDPYZCM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CC(=O)OC(C)C)=O

Computed Properties

• Exact Mass: 299.01571g/mol
• Monoisotopic Mass: 299.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų